Cas no 1185899-00-6 (2'-(Dicyclohexylphosphino)-N,N-dimethyl[1,1'-biphenyl]-4-amine)

• Product Name: 2'-(Dicyclohexylphosphino)-N,N-dimethyl[1,1'-biphenyl]-4-amine
• CAS No: 1185899-00-6
• MF: C₂₆H₃₆NP
• MW: 393.544507980347
• MDL: MFCD28400094
• CID: 4551944
• PubChem ID: 90831547
• Update Time: 2024-11-03

2'-(Dicyclohexylphosphino)-N,N-dimethyl[1,1'-biphenyl]-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Dicyclohexylphosphino-4-(N,N-dimethylamino)-1,1'-biphenyl
• 2'-(Dicyclohexylphosphino)-N,N-dimethyl[1,1'-biphenyl]-4-amine
• 2-(Dicyclohexylphosphino)-4'-(dimethylamino)biphenyl
• 4-(2-dicyclohexylphosphanylphenyl)-N,N-dimethylaniline
• (2-dicyclohexylphosphino-4'-(N,N-dimethylamino)-1,1'-biphenyl)
• 2-(Dicyclohexylphosphino)-N,N-dimethyl[1,1-biphenyl]-4-amine
• MFCD28400094
• 1185899-00-6
• SCHEMBL19953310
• 2'-(dicyclohexylphosphanyl)-N,N-dimethyl-[1,1'-biphenyl]-4-amine
• 2-DICYCLOHEXYLPHOSPHINO-4'-(N,N-DIMETHYLAMINO)-1,1'-BIPHENYL
• E78752

• MDL： MFCD28400094
• Inchi： 1S/C26H36NP/c1-27(2)22-19-17-21(18-20-22)25-15-9-10-16-26(25)28(23-11-5-3-6-12-23)24-13-7-4-8-14-24/h9-10,15-20,23-24H,3-8,11-14H2,1-2H3
• InChI Key： NFTMPVPAGYIPNT-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1C=CC(=CC=1)N(C)C)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 393.258537150 g/mol
• Monoisotopic Mass: 393.258537150 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 393.5
• XLogP3: 6.9
• Topological Polar Surface Area: 3.2

Experimental Properties

• Solubility: Insuluble (2.2E-5 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives